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Compound of Interest

Compound Name: Carbanilide

Cat. No.: B493258 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals like carbanilide, a

diphenylurea compound, are critical components of laboratory safety. This guide provides

essential, step-by-step procedures for the safe disposal of carbanilide, alongside key safety

and logistical information to foster a culture of safety and compliance in your laboratory.

Chemical and Physical Properties of Carbanilide
A thorough understanding of a chemical's properties is the first step toward safe handling and

disposal. Carbanilide is a stable, solid compound under normal conditions.
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Property Value Citations

CAS Number 102-07-8 [1][2]

Molecular Formula C13H12N2O [1]

Molecular Weight 212.25 g/mol [1][2]

Appearance White to off-white solid [3]

Melting Point 232 - 238 °C (449.6 - 460.4 °F) [3]

Boiling Point 260 - 262 °C (500 - 503.6 °F) [3]

Solubility

Sparingly soluble in water

(0.15 g/L), alcohol, acetone,

and chloroform. Moderately

soluble in pyridine (69.0 g/L).

[1][2]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[3][4]

Carbanilide Disposal Protocol
Adherence to proper disposal protocols is crucial to prevent environmental contamination and

ensure regulatory compliance. Carbanilide waste is considered hazardous and must be

disposed of accordingly.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste carbanilide in a designated, sealable, and compatible waste container.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical

name "Carbanilide."[5]

Attach a completed dangerous waste label to the container as soon as the first waste is

added.[5]

Storage of Waste:
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Store the waste container in a cool, dry, and well-ventilated area.

Keep the container tightly closed and segregated from incompatible materials such as

strong oxidizing agents.[5][6]

Final Disposal:

Dispose of the contents and container through an approved and licensed chemical

destruction plant or a registered hazardous waste disposal facility.[6][7]

Controlled incineration with flue gas scrubbing is a possible disposal method.[6]

Crucially, do not discharge carbanilide waste into sewer systems or drains.[6]

Container Decontamination:

Empty containers can be triple-rinsed (or the equivalent) and offered for recycling or

reconditioning.

Alternatively, puncture the packaging to render it unusable for other purposes before

disposing of it in a sanitary landfill.[6]

Experimental Workflow for Spill Cleanup
In the event of a carbanilide spill, immediate and appropriate action is necessary to mitigate

exposure and contamination.

Small Spill Cleanup Protocol:

Ensure Safety:

Immediately remove all sources of ignition from the area.[2]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

nitrile gloves, and a lab coat.[5]

Containment and Cleanup:

Dampen the spilled solid material with acetone to prevent dust formation.[2]
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Carefully transfer the dampened carbanilide into a suitable, sealable container for

disposal.[2]

Use absorbent paper dampened with acetone to clean up any remaining residue.[2]

Decontamination and Disposal:

Seal the contaminated clothing and absorbent paper in a vapor-tight plastic bag for

eventual disposal as hazardous waste.[2]

Wash the contaminated surfaces first with acetone and then with a soap and water

solution.[8]

Do not re-enter the contaminated area until it has been verified as properly cleaned by a

safety officer.[8]

Diagram of Carbanilide Disposal Workflow
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Caption: A flowchart illustrating the proper workflow for carbanilide waste disposal.

Diagram of Carbanilide Spill Cleanup Procedure
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Caption: A step-by-step procedure for the safe cleanup of a carbanilide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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